4-Chlorobenzo[d][1,3]dioxol-5-amine

• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol
• IUPAC Name: 4-chloro-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C7H6ClNO2/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-2H,3,9H2
• InChI Key: VAOKAKAXDYIACU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C(=C(C=C2)N)Cl

Description

4-Chlorobenzo[d][1,3]dioxol-5-amine is a useful research compound. Its molecular formula is C7H6ClNO2 and its molecular weight is 171.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a vial containing tert-butyl 4-chlorobenzo[d][1,3]dioxol-5-ylcarbamate (307.2 mg, 1.1 mmol, 1 equiv.) was added 5.5 mL of 4N HCl in dioxane (22 mmol, 20 equiv.). The mixture was stirred at room temperature for 5.5 h, the solvent removed under vacuum, the residue dissolved in ethyl acetate, washed with saturated NaHCO3, and brine. The combined organic layers was dried over anhydrous Na2SO4, filtered and the solvent removed under to give a quantitative yield 4-chlorobenzo[d][1,3]dioxol-5-amine.